![molecular formula C8H14N2O B2710004 (3-Tert-butylisoxazol-5-YL)methanamine CAS No. 1196154-38-7](/img/structure/B2710004.png)
(3-Tert-butylisoxazol-5-YL)methanamine
Overview
Description
“(3-Tert-butylisoxazol-5-YL)methanamine” is a chemical compound with the CAS Number: 1196154-38-7 . It has a molecular weight of 154.21 and its IUPAC name is (3-tert-butyl-5-isoxazolyl)methanamine . The compound is typically stored at temperatures around -10 degrees and it is available in a liquid form .
Scientific Research Applications
Novel Synthesis Methods
Researchers have developed ambient-temperature synthesis methods for novel compounds structurally related to (3-tert-butylisoxazol-5-yl)methanamine, showcasing advancements in chemical synthesis techniques. For example, the synthesis of novel pyrazolyl and pyridinyl methanamines through condensation reactions highlights the potential for creating new compounds with unique properties for further study and application in various fields, including medicinal chemistry and materials science (Becerra, Cobo, & Castillo, 2021).
Scaffold for Stabilizing Conformations
Certain derivatives of isoxazolyl methanamines have been designed as scaffolds for stabilizing specific molecular conformations. This application is crucial in the development of peptides and proteins with desired structural and functional properties. For example, tetrahydro-4H-(pyrrolo[3,4-d]isoxazol-3-yl)methanamine scaffolds were utilized to stabilize parallel turn conformations in short peptide sequences, demonstrating the compound's utility in biochemistry and drug design (Bucci et al., 2018).
Antimicrobial Evaluation
Compounds related to this compound have been synthesized and evaluated for their antimicrobial properties. The research into 1-(1H-benzotriazol-1-yl)-1-substituted phenyl methanamines revealed a variable degree of antibacterial and antifungal activities, suggesting the potential for these compounds to be developed into new antimicrobial agents (Visagaperumal et al., 2010).
Advances in Organic Light Emitting Diodes (OLEDs)
Research into Pt(II) phosphors bearing spatially encumbered pyridinyl pyrazolate chelates, which share a conceptual framework with this compound, has led to the development of OLEDs with high efficiency and stable chromaticity. These advances in materials science contribute to the ongoing evolution of display and lighting technologies, underscoring the broader applications of isoxazolyl derivatives in electronic devices (Huang et al., 2013).
Electrochemical Synthesis
The electrochemical synthesis of benzoxazole derivatives demonstrates the potential of utilizing this compound and its derivatives in green chemistry applications. This method provides a novel, environmentally friendly approach to synthesizing heterocyclic compounds, which are essential in pharmaceuticals, agrochemicals, and dyes (Salehzadeh, Nematollahi, & Hesari, 2013).
Safety and Hazards
The safety information available indicates that “(3-Tert-butylisoxazol-5-YL)methanamine” is potentially dangerous . The compound has been assigned the GHS05 and GHS07 pictograms, indicating that it can cause skin corrosion/burns/eye damage and may cause respiratory irritation . The compound has also been assigned several hazard statements, including H314 (causes severe skin burns and eye damage) and H335 (may cause respiratory irritation) .
properties
IUPAC Name |
(3-tert-butyl-1,2-oxazol-5-yl)methanamine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2O/c1-8(2,3)7-4-6(5-9)11-10-7/h4H,5,9H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVDSUZZDSIKIBX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NOC(=C1)CN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.